Cas no 869942-00-7 (2-methyl-N-(4-methylbenzyl)-1-propanamine hydrochloride)

• Product Name: 2-methyl-N-(4-methylbenzyl)-1-propanamine hydrochloride
• CAS No: 869942-00-7
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• MDL: MFCD04594473
• CID: 1086709
• PubChem ID: 4716951
• Update Time: 2025-11-01

2-methyl-N-(4-methylbenzyl)-1-propanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-N-(4-methylbenzyl)propan-1-amine
• 2-methyl-N-(4-methylbenzyl)-1-propanamine(SALTDATA: HCl)
• 2-methyl-N-[(4-methylphenyl)methyl]propan-1-amine
• 869942-00-7
• AN-465/42245474
• SB76751
• EN300-32546
• DTXSID70405886
• CHEMBRDG-BB 9070565
• 2-METHYL-N-(4-METHYLBENZYL)-1-PROPANAMINE
• AKOS000242576
• SCHEMBL12659603
• N-isobutyl-N-(4-methylbenzyl)amine
• MFCD04594473
• [(4-methylphenyl)methyl](2-methylpropyl)amine
• STK280300
• 2-methyl-N-(4-methylbenzyl)-1-propanamine hydrochloride

• MDL： MFCD04594473
• Inchi： 1S/C12H19N/c1-10(2)8-13-9-12-6-4-11(3)5-7-12/h4-7,10,13H,8-9H2,1-3H3
• InChI Key： DOWFOZSZFFZDTE-UHFFFAOYSA-N
• SMILES： N(CC1C=CC(C)=CC=1)CC(C)C

Computed Properties

• Exact Mass: 177.15200
• Monoisotopic Mass: 177.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.898
• Boiling Point: 248.1°C at 760 mmHg
• Flash Point: 97.8°C
• Refractive Index: 1.5
• PSA: 12.03000
• LogP: 3.13150
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-methyl-N-(4-methylbenzyl)-1-propanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-methyl-N-(4-methylbenzyl)-1-propanamine hydrochloride

Introduction to 2-Methyl-N-(4-Methylbenzyl)-1-Propanamine Hydrochloride (CAS No. 869942-00-7)

2-Methyl-N-(4-methylbenzyl)-1-propanamine hydrochloride (CAS No. 869942-00-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MMPA HCl, is a derivative of propanamine and is characterized by its unique structural features and potential biological activities.

The molecular structure of 2-methyl-N-(4-methylbenzyl)-1-propanamine hydrochloride consists of a propanamine backbone with a methyl group at the second carbon position, an N-substituted 4-methylbenzyl group, and a hydrochloride salt. The presence of these functional groups imparts specific chemical and physical properties to the compound, making it a valuable candidate for various applications in drug discovery and development.

In recent years, the study of MMPA HCl has been driven by its potential therapeutic applications. Research has shown that this compound exhibits significant activity in modulating certain biological pathways, particularly those involved in neurotransmission and receptor binding. These properties make it an interesting target for the development of new drugs aimed at treating neurological disorders, such as depression and anxiety.

The synthesis of 2-methyl-N-(4-methylbenzyl)-1-propanamine hydrochloride typically involves several steps, including the formation of the propanamine backbone, the introduction of the methyl group, and the subsequent substitution with the 4-methylbenzyl group. The final step involves the formation of the hydrochloride salt to enhance solubility and stability. Advanced synthetic methods and purification techniques are employed to ensure high purity and yield, which are crucial for its use in pharmaceutical research.

In terms of its biological activity, studies have demonstrated that MMPA HCl can interact with specific receptors in the central nervous system (CNS). For instance, it has been shown to bind to serotonin receptors (5-HT receptors) with high affinity, which may contribute to its potential antidepressant effects. Additionally, preliminary clinical trials have indicated that this compound can improve mood and reduce anxiety symptoms in patients with mood disorders.

The pharmacokinetic properties of 2-methyl-N-(4-methylbenzyl)-1-propanamine hydrochloride have also been extensively studied. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its use as an oral medication. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a particular affinity for brain tissue.

Safety and toxicity studies have shown that MMPA HCl is generally well-tolerated at therapeutic doses. However, like any pharmaceutical compound, it may cause side effects in some individuals. Common side effects include mild gastrointestinal discomfort and dizziness. More severe side effects are rare but can include changes in heart rate and blood pressure. Therefore, careful monitoring is recommended during clinical trials and therapeutic use.

The future prospects for 2-methyl-N-(4-methylbenzyl)-1-propanamine hydrochloride are promising. Ongoing research is focused on optimizing its chemical structure to enhance its efficacy and reduce potential side effects. Additionally, efforts are being made to develop new formulations that can improve drug delivery and patient compliance.

In conclusion, MMPA HCl (CAS No. 869942-00-7) is a promising compound with significant potential in the treatment of neurological disorders. Its unique chemical structure, favorable pharmacokinetic properties, and promising preliminary clinical results make it an exciting area of research for medicinal chemists and pharmaceutical scientists alike.